Cas no 83374-59-8 (rac-trans-Ketoconazole)

Technical Introduction of rac-trans-Ketoconazole rac-trans-Ketoconazole is a stereoisomeric form of ketoconazole, a well-known antifungal agent. This compound exhibits broad-spectrum activity against a variety of fungal pathogens by inhibiting ergosterol biosynthesis via cytochrome P450-dependent 14α-demethylase blockade. The rac-trans configuration may offer distinct physicochemical and pharmacokinetic properties compared to other stereoisomers, potentially influencing solubility, stability, and bioavailability. Its synthetic versatility allows for further structural modifications, making it a valuable intermediate in pharmaceutical research. rac-trans-Ketoconazole is primarily utilized in preclinical studies to explore structure-activity relationships and optimize antifungal efficacy. The compound is supplied as a high-purity reference standard, ensuring reliability for analytical and investigative applications.
rac-trans-Ketoconazole structure
rac-trans-Ketoconazole structure
Product Name:rac-trans-Ketoconazole
CAS No:83374-59-8
MF:C26H28Cl2N4O4
MW:531.430924415588
MDL:MFCD27978187
CID:1058485
PubChem ID:12854713
Update Time:2025-10-29

rac-trans-Ketoconazole Chemical and Physical Properties

Names and Identifiers

    • rac-trans-Ketoconazole
    • R 44319
    • el-1-Acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-iMidazol-1-ylMethyl)-1,3-dioxolan-4-yl]Methoxy]phenyl]piperazine
    • RS 36745
    • trans-1-Acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-iMidazol-1-ylMethyl)-1,3-dioxolan-4-yl]Methoxy]phenyl]piperazine
    • Ketoconazole IMpurity C
    • 1-[4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
    • Piperazine, 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, trans- (ZCI)
    • rel-1-Acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine (ACI)
    • trans-Ketoconazole
    • EN300-251596
    • 142128-58-3
    • HMS3869I03
    • rac-1-[4-(4-{[(2R,4R)-2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one
    • 1-acetyl-4-(4-{[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
    • Piperazine, 1-acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-
    • (2R,4R)-ketoconazole
    • Piperazine, 1-acetyl-4-(4-(((2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-, rel-
    • Piperazine, 1-acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, rel-
    • 3INP7D7XI3
    • RS-36745
    • Ketoconazole, trans-(+/-)-
    • CHEMBL328863
    • BDBM50004441
    • PD086247
    • R-44319
    • (2R,4R)-trans-Ketoconazole
    • UNII-3INP7D7XI3
    • Ketoconazole impurity C [EP]
    • 2EWW9YYR6A
    • CHEBI:48344
    • KETOCONAZOLE IMPURITY C [EP IMPURITY]
    • Piperazine, 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, (2R-trans)-
    • Ketoconazole, (2R,4R)-
    • CCG-36052
    • (2R,4R)-1-acetyl-4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
    • 83374-59-8
    • Q27121165
    • Piperazine, 1-acetyl-4-(4-((2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-, trans-
    • 1-Acetyl-4-(4-(((2RS,4RS)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazine
    • Ketoconazole, trans-
    • MDL: MFCD27978187
    • Inchi: 1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26+/m1/s1
    • InChI Key: XMAYWYJOQHXEEK-BVAGGSTKSA-N
    • SMILES: C(N1C=NC=C1)[C@@]1(OC[C@@H](COC2C=CC(N3CCN(C(=O)C)CC3)=CC=2)O1)C1C=CC(Cl)=CC=1Cl

Computed Properties

  • Exact Mass: 530.14900
  • Monoisotopic Mass: 530.1487608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.06000
  • LogP: 4.20870

rac-trans-Ketoconazole Security Information

rac-trans-Ketoconazole Customs Data

  • HS CODE:29349990

rac-trans-Ketoconazole Pricemore >>

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rac-trans-Ketoconazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide
1.2 -
Reference
Synthesis of diastereomeric ketoconazole analogs
Chapman, David R.; et al, Journal of Heterocyclic Chemistry, 1990, 27(7), 2063-8

Production Method 2

Reaction Conditions
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, rt
2.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
Reference
Synthesis of ketoconazole derivatives
Ryu, Jae Chun; et al, Bulletin of the Korean Chemical Society, 2003, 24(4), 460-466

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ;  40 min, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, rt
3.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
Reference
Synthesis of ketoconazole derivatives
Ryu, Jae Chun; et al, Bulletin of the Korean Chemical Society, 2003, 24(4), 460-466

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrazine
2.1 Reagents: Nitrous acid
3.1 -
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 6

Reaction Conditions
1.1 -
2.1 Reagents: Hydrazine
3.1 Reagents: Nitrous acid
4.1 -
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
Reference
Synthesis of ketoconazole derivatives
Ryu, Jae Chun; et al, Bulletin of the Korean Chemical Society, 2003, 24(4), 460-466

Production Method 8

Reaction Conditions
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 9

Reaction Conditions
1.1 Reagents: Nitrous acid
2.1 -
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 10

Reaction Conditions
1.1 Solvents: 2-Pyrrolidone ;  8 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Methanol ;  40 min, rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, rt
4.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
Reference
Synthesis of ketoconazole derivatives
Ryu, Jae Chun; et al, Bulletin of the Korean Chemical Society, 2003, 24(4), 460-466

Production Method 11

Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Hydrazine
4.1 Reagents: Nitrous acid
5.1 -
Reference
Synthesis of an antifungal drug ketoconazole
Yang, Jiqiu; et al, Yiyao Gongye, 1984, (5), 1-4

Production Method 12

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  10 h, 150 °C
2.1 Solvents: 2-Pyrrolidone ;  8 h, reflux
3.1 Reagents: Sodium hydroxide Solvents: Methanol ;  40 min, rt
4.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, rt
5.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  1 h, 60 °C
Reference
Synthesis of ketoconazole derivatives
Ryu, Jae Chun; et al, Bulletin of the Korean Chemical Society, 2003, 24(4), 460-466

rac-trans-Ketoconazole Raw materials

rac-trans-Ketoconazole Preparation Products

Additional information on rac-trans-Ketoconazole

Rac-Trans-Ketoconazole: A Comprehensive Overview

Rac-trans-ketoconazole, identified by the CAS number 83374-59-8, is a well-known antifungal agent that has garnered significant attention in both clinical and research settings. This compound belongs to the azole class of antifungal drugs, which are widely used due to their effectiveness against a broad spectrum of fungal infections. The racemic form of ketoconazole, particularly the trans-isomer, has been extensively studied for its pharmacokinetic properties, bioavailability, and therapeutic applications.

The chemical structure of rac-trans-ketoconazole consists of a bicyclic system with a keto group and a hydroxyl group, which contributes to its antifungal activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety profile of this compound. Researchers have explored the impact of different enantiomers on drug metabolism and pharmacokinetics, providing valuable insights into optimizing its therapeutic use.

In terms of clinical applications, rac-trans-ketoconazole has been traditionally used for treating superficial fungal infections such as dermatophytosis and candidiasis. However, advancements in drug delivery systems have expanded its potential applications. For instance, nanotechnology-based formulations have been developed to enhance the solubility and bioavailability of ketoconazole, making it more effective in treating systemic fungal infections.

Recent research has also focused on the combination therapy involving rac-trans-ketoconazole. Studies have demonstrated that combining this compound with other antifungal agents can synergistically enhance its efficacy while reducing the risk of drug resistance. This approach is particularly promising for treating refractory fungal infections, which are often challenging to manage with monotherapy.

The pharmacokinetics of rac-trans-ketoconazole have been extensively investigated to optimize dosing regimens. Findings from recent clinical trials indicate that the trans-isomer exhibits superior bioavailability compared to other stereoisomers, making it a preferred choice for oral administration. Additionally, studies on hepatic metabolism have provided critical insights into potential drug-drug interactions, which are essential for safe prescribing practices.

In conclusion, rac-trans-ketoconazole, with its CAS number 83374-59-8, remains a cornerstone in antifungal therapy due to its robust efficacy and versatility. Ongoing research continues to explore innovative ways to enhance its therapeutic potential, ensuring that it remains a vital tool in combating fungal infections worldwide.

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